Cas no 2171838-69-8 (2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride)

• Product Name: 2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride
• CAS No: 2171838-69-8
• MF: C₆H₉FO₃S
• MW: 180.197264432907
• CID: 6605885
• PubChem ID: 165869671
• Update Time: 2025-06-08

2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride
• 2-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride
• EN300-1451069
• 2171838-69-8

• Inchi： 1S/C6H9FO3S/c7-11(8,9)6-3-5-4(6)1-2-10-5/h4-6H,1-3H2
• InChI Key： MQXQFBRZSLGDEN-UHFFFAOYSA-N
• SMILES： S(C1CC2C1CCO2)(=O)(=O)F

Computed Properties

• Exact Mass: 180.02564348g/mol
• Monoisotopic Mass: 180.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-oxabicyclo3.2.0heptane-6-sulfonyl fluoride

Exploring the Unique Properties and Applications of 2-Oxabicyclo[3.2.0]heptane-6-sulfonyl Fluoride (CAS No. 2171838-69-8)

In the realm of organic chemistry and pharmaceutical research, 2-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride (CAS No. 2171838-69-8) has emerged as a compound of significant interest. This bicyclic sulfonyl fluoride derivative combines a unique structural framework with reactive functional groups, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and specialty chemical applications.

The 2-oxabicyclo[3.2.0]heptane core structure provides a rigid, three-dimensional scaffold that can influence the biological activity and physicochemical properties of molecules incorporating this moiety. The sulfonyl fluoride group, in particular, has gained attention in recent years due to its versatility in chemical transformations and its role in covalent inhibitor design. This combination of features makes CAS No. 2171838-69-8 particularly interesting for medicinal chemists working on targeted therapies and probe development.

Recent advances in synthetic methodology have made 2-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride more accessible to researchers. The compound's stability under various conditions, coupled with its reactivity profile, positions it as a promising building block for diversity-oriented synthesis. Many research groups are investigating its use in creating novel heterocyclic compounds with potential applications in addressing current challenges in healthcare and materials science.

The pharmaceutical industry has shown particular interest in derivatives of 2-oxabicyclo[3.2.0]heptane, as this scaffold appears in several biologically active compounds. The incorporation of the sulfonyl fluoride moiety adds another dimension of functionality, enabling selective modifications and conjugation strategies. This has led to increased patent activity surrounding related structures, particularly in areas such as enzyme inhibition and targeted drug delivery systems.

From a materials science perspective, the unique properties of CAS No. 2171838-69-8 make it attractive for developing advanced polymers and functional materials. The bicyclic structure can impart desirable mechanical properties, while the sulfonyl fluoride group offers sites for further chemical modification or cross-linking. Researchers are exploring its potential in creating high-performance materials with tailored characteristics for specific industrial applications.

The growing importance of sulfur(VI)-fluoride exchange (SuFEx) chemistry in recent years has further highlighted the value of compounds like 2-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride. As a click chemistry platform, SuFEx reactions enable efficient and selective bond formation under mild conditions, making this compound particularly valuable for bioconjugation and materials synthesis. This connection to cutting-edge chemical methodologies ensures continued interest in CAS No. 2171838-69-8 from both academic and industrial researchers.

Analytical characterization of 2-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride presents interesting challenges and opportunities. Advanced spectroscopic techniques, including NMR and mass spectrometry, are essential for confirming its structure and purity. The compound's unique spectral features make it an interesting case study for students and researchers learning about structural elucidation of complex organic molecules.

Environmental and safety considerations surrounding CAS No. 2171838-69-8 follow standard laboratory protocols for handling reactive organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures are recommended to maintain its stability and ensure safe usage in research applications. These practical aspects are important for laboratories considering working with this interesting chemical entity.

The commercial availability of 2-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride has improved in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound, making it more accessible for exploratory studies. Pricing and availability trends suggest that this compound will continue to gain importance in synthetic chemistry applications in the coming years.

Looking to the future, CAS No. 2171838-69-8 represents an excellent example of how structurally complex, functionalized building blocks are enabling new discoveries in chemistry and related fields. Its combination of a constrained bicyclic framework with a highly versatile sulfonyl fluoride group creates numerous possibilities for innovation in drug discovery, materials development, and chemical biology. As research continues to uncover new applications for this compound, its importance in the chemical sciences is likely to grow significantly.